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CAS No.: 1173023-70-5
Cat. No.: B570178
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Welcome to the technical support center for the Quick Polar Pesticides (QuPPe) method. This
guide is designed for researchers, analytical scientists, and drug development professionals to
provide in-depth, field-proven insights into optimizing and troubleshooting the QuPPe method,
with a specific focus on the use of 15N-labeled triazole as an internal standard for robust and
accurate quantification.

Introduction to the QuPPe Method and the Role of
Internal Standards

The QuPPe method is a streamlined and effective procedure for the extraction of highly polar
pesticides from various food matrices. Its simplicity, which involves a single-step extraction with
an acidified methanol/water mixture, makes it an attractive choice for high-throughput
laboratories. However, the analysis of polar pesticides by Liquid Chromatography with tandem
mass spectrometry (LC-MS/MS) is often challenged by matrix effects, where co-extracted
compounds can suppress or enhance the ionization of target analytes, leading to inaccurate
guantification.
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To counteract these effects and correct for variations in extraction efficiency and instrument
response, the use of isotopically labeled internal standards (IL-ISs) is crucial. An ideal IL-IS,
such as 15N-triazole, closely mimics the chemical and physical properties of the target
analyte(s), ensuring it experiences similar matrix effects and extraction behavior. By adding a
known amount of the IL-IS to the sample at the beginning of the
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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